Cas no 2137766-40-4 (rac-(1R,2R)-2-hydrazinylcyclopentan-1-ol dihydrochloride, trans)

• Product Name: rac-(1R,2R)-2-hydrazinylcyclopentan-1-ol dihydrochloride, trans
• CAS No: 2137766-40-4
• CID: 4673741
• Update Time: 2025-05-20

rac-(1R,2R)-2-hydrazinylcyclopentan-1-ol dihydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-hydrazinylcyclopentan-1-ol dihydrochloride, trans

Additional information on rac-(1R,2R)-2-hydrazinylcyclopentan-1-ol dihydrochloride, trans

Rac-(1R,2R)-2-Hydrazinylcyclopentan-1-ol Dihydrochloride, Trans (CAS No. 2137766-40-4): A Comprehensive Overview

The compound rac-(1R,2R)-2-hydrazinylcyclopentan-1-ol dihydrochloride, trans (CAS No. 2137766-40-4) is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of hydrazine derivatives and has garnered attention due to its unique structural properties and functional groups. The molecule consists of a cyclopentane ring with a hydroxyl group at position 1 and a hydrazine moiety at position 2, along with two hydrochloric acid counterions. The stereochemistry of the compound is defined by the (1R,2R) configuration, which imparts specific optical and chemical properties.

Recent studies have highlighted the importance of hydrazine derivatives in medicinal chemistry and drug discovery. The presence of the hydrazine group in rac-(1R,2R)-2-hydrazinylcyclopentan-1-ol dihydrochloride makes it a promising candidate for exploring its potential as an anti-inflammatory agent or an antioxidant. Researchers have demonstrated that such compounds can interact with cellular pathways involved in inflammation and oxidative stress, suggesting their role in treating conditions like arthritis or neurodegenerative diseases.

The synthesis of rac-(1R,2R)-2-hydrazinylcyclopentan-1-ol dihydrochloride involves a multi-step process that includes the formation of the cyclopentane ring followed by the introduction of the hydrazine group. The stereochemistry is controlled during the synthesis to ensure the desired (1R,2R) configuration. This compound has been isolated and characterized using advanced analytical techniques such as NMR spectroscopy and X-ray crystallography, which have provided insights into its molecular geometry and packing arrangements.

In terms of applications, rac-(1R,2R)-2-hydrazinylcyclopentan-1-ol dihydrochloride has shown potential in catalysis and materials science. Its ability to act as a chiral ligand in asymmetric catalysis has been explored in recent studies. The compound's chiral environment can facilitate enantioselective reactions, making it valuable in the synthesis of complex organic molecules with high enantiomeric excess.

Moreover, rac-(1R,2R)-2-hydrazinylcyclopentan-1-ol dihydrochloride has been investigated for its role in bioconjugation chemistry. The hydroxyl group present in the molecule can undergo various functionalization reactions, enabling its use as a scaffold for constructing bioactive molecules or drug delivery systems. This versatility underscores its importance in contemporary chemical research.

Recent advancements in computational chemistry have also contributed to understanding the electronic properties of rac-(1R,2R)-2-hydrazinylcyclopentan-1-ol dihydrochloride. Quantum mechanical calculations have revealed that the molecule exhibits unique electronic transitions that could be exploited in optoelectronic applications. These findings open new avenues for exploring its use in organic electronics or photovoltaic materials.

In conclusion, rac-(1R,2R)-2-hydrazinylcyclopentan-1-ol dihydrochloride (CAS No. 2137766-40-4) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for researchers aiming to develop novel therapeutic agents or advanced materials. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in future scientific advancements.